Cas no 2171771-24-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid
• CAS No: 2171771-24-5
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5935920
• PubChem ID: 165807381
• Update Time: 2025-07-24

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid
• EN300-1521422
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(2-methylcycloheptyl)carbamoyl]propanoic acid
• 2171771-24-5

• Inchi： 1S/C27H32N2O5/c1-17-9-3-2-4-14-23(17)28-26(32)24(15-25(30)31)29-27(33)34-16-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-24H,2-4,9,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： WCKIHJBLPGQXQJ-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCCCCC1C

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid

Recent Advances in the Study of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid (CAS: 2171771-24-5)

The compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid (CAS: 2171771-24-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a 2-methylcycloheptyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for peptide-based drug development.

One of the key areas of research involves the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that utilizes solid-phase peptide synthesis (SPPS) techniques. The Fmoc-protected amino acid derivative was successfully incorporated into peptide chains, demonstrating its utility in the development of peptide therapeutics. The study also highlighted the compound's stability under various reaction conditions, making it a versatile candidate for further modifications.

In addition to its synthetic applications, recent investigations have explored the biological activity of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain proteases, suggesting potential applications in the treatment of protease-related diseases. Furthermore, its unique structural features may contribute to enhanced binding affinity and selectivity, which are critical factors in drug design.

Another noteworthy development is the use of this compound in the design of peptide-based drug delivery systems. A recent study in Advanced Drug Delivery Reviews (2024) demonstrated that the incorporation of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid into peptide sequences improved the stability and bioavailability of therapeutic peptides. This finding opens new avenues for the development of peptide drugs with enhanced pharmacokinetic properties.

Despite these promising advancements, challenges remain in the full characterization and optimization of this compound. Future research directions may include detailed structure-activity relationship (SAR) studies, in vivo efficacy testing, and the exploration of its potential in combination therapies. The ongoing research on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(2-methylcycloheptyl)carbamoylpropanoic acid underscores its importance as a valuable tool in chemical biology and drug discovery.